Cas no 231632-03-4 (5,9-Methano-2H-thiazolo[4,5-h][3]benzazepine(9CI))

5,9-Methano-2H-thiazolo[4,5-h][3]benzazepine(9CI) structure
231632-03-4 structure
Product name:5,9-Methano-2H-thiazolo[4,5-h][3]benzazepine(9CI)
CAS No:231632-03-4
MF:C12H8N2S
MW:212.270320892334
CID:245284
PubChem ID:45077115

5,9-Methano-2H-thiazolo[4,5-h][3]benzazepine(9CI) Chemical and Physical Properties

Names and Identifiers

    • 5,9-Methano-2H-thiazolo[4,5-h][3]benzazepine(9CI)
    • 231632-03-4
    • 2H-5,9-Methano[1,3]thiazolo[4,5-h][3]benzazepine
    • DTXSID60663256
    • Inchi: InChI=1S/C12H8N2S/c1-7-4-13-5-8(1)10-3-12-11(2-9(7)10)14-6-15-12/h2-5H,1,6H2
    • InChI Key: ABNXNNBXHNTJCD-UHFFFAOYSA-N
    • SMILES: C1N=C2C=C3C4=CN=CC(C4)=C3C=C2S1

Computed Properties

  • Exact Mass: 212.04094
  • Monoisotopic Mass: 212.041
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 556
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 50A^2

Experimental Properties

  • PSA: 24.72

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